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Compound of Interest

Compound Name: AT7519

Cat. No.: B1666106

For researchers and drug development professionals, the lifecycle of a chemical compound
extends beyond the benchtop. Proper disposal of potent molecules like AT7519, a multi-cyclin-
dependent kinase (CDK) inhibitor, is a critical component of laboratory safety and
environmental responsibility. This guide provides essential information and step-by-step
procedures for the safe handling and disposal of AT7519, ensuring the protection of personnel

and compliance with regulations.

Core Principles of AT7519 Disposal

While specific degradation protocols for AT7519 are not readily available, the foundational
principles of chemical waste management for hazardous compounds must be applied. AT7519
should be treated as a hazardous substance due to its biological potency and potential toxicity.
The Safety Data Sheet (SDS) for AT7519 (hydrochloride) advises that disposal must be made
according to official regulations and that the compound should not be allowed to enter sewers
or surface and ground water.[1] For guidance on handling structurally related compounds, it is
useful to consider protocols for other pyrazole-carboxamide derivatives, which are also

managed as hazardous chemical waste.[1]

Quantitative Data and Hazard Profile

While specific quantitative limits for AT7519 disposal are not defined, the following table
summarizes key information regarding its identity, solubility, and general hazard classification
based on related compounds.
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Parameter

Data

Source

Chemical Name

4-[(2,6-dichlorobenzoyl)amino]-
N-4-piperidinyl-1H-pyrazole-3-
carboxamide,

monohydrochloride

[1]

Molecular Formula

C16H17CI2Ns02 « HCI

Cayman Chemical

Solubility

DMSO: ~25 mg/mL, Ethanol:
~5 mg/mL, Dimethyl

Formamide: ~20 mg/mL

Cayman Chemical

Known Hazards

Biologically potent CDK
inhibitor. Should be considered
hazardous until further

information is available.[2]

Cayman Chemical

General Hazards for Related

Pyrazole Derivatives

Acute Toxicity (Oral), Skin
Irritation, Serious Eye Irritation,

Respiratory Irritation.[1]

[1]

Disposal Recommendation

Disposal must be made
according to official
regulations. Do not allow to
enter sewers/surface or ground
water.[1] Smaller quantities
may be disposable with
household waste, but this
should be verified with local

regulations.[1]

[1]

Experimental Protocol: Step-by-Step Disposal

Procedure

The following protocol outlines the essential steps for the proper disposal of AT7519 from a

laboratory setting. This procedure is based on general best practices for hazardous chemical

waste.
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1. Waste Segregation and Collection:

e Collect all AT7519 waste, including pure compound, solutions, and contaminated materials
(e.g., pipette tips, gloves, weighing boats), in a designated, leak-proof, and clearly labeled
hazardous waste container.

e Do not mix AT7519 waste with other types of chemical waste unless explicitly permitted by
your institution's Environmental Health and Safety (EHS) office.

2. Container Labeling:
e Label the waste container clearly as "Hazardous Waste."

e The label must include the full chemical name: "AT7519 (4-[(2,6-dichlorobenzoyl)amino]-N-4-
piperidinyl-1H-pyrazole-3-carboxamide)" and specify any solvents present in the waste.

« Indicate the approximate concentration or quantity of AT7519 in the container.
3. Secure Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated satellite
accumulation area.

e Ensure the storage area is away from incompatible materials.
o Keep the container tightly closed when not in use.
4. Arrangement for Disposal:

o Contact your institution's EHS office or a licensed chemical waste disposal contractor to
arrange for pickup and disposal.

» Provide the EHS office with all necessary information about the waste stream.

» Do not attempt to dispose of AT7519 down the drain or in the regular trash unless explicitly
cleared for "small quantities” by your institution's EHS and local regulations.[1]

Visualizing Workflows and Mechanisms
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To further clarify the procedural steps and the compound's biological context, the following
diagrams are provided.
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Caption: A workflow for the proper disposal of AT7519.
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Caption: The biological mechanism of action of AT7519.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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